Cas no 2171997-04-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid
• CAS No: 2171997-04-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5825414
• PubChem ID: 165538245
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-N-phenylpropanamido]acetic acid
• EN300-1518599
• 2171997-04-7

• Inchi： 1S/C28H28N2O5/c1-28(2,26(33)30(16-25(31)32)19-10-4-3-5-11-19)18-29-27(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,24H,16-18H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： NARSHHIZCDOFKL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(N(C1C=CC=CC=1)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid, identified by the CAS number 2171997-04-7, stands out as a significant molecule with diverse applications. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The structure of this compound is characterized by a fluorenylmethoxycarbonyl group attached to an amino acid derivative, making it a valuable tool in medicinal chemistry and drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. The Fmoc group is introduced onto the amino acid backbone through an amide bond formation, which is facilitated by coupling reagents such as carbodiimides or mixed carbonates. The presence of the fluorenyl ring in the Fmoc group not only enhances the stability of the protecting group but also facilitates its removal under specific conditions, such as acidic cleavage. This property makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over the sequence and length of peptides is crucial.

Recent advancements in chemical biology have highlighted the potential of this compound in the development of bioactive molecules. Researchers have employed this compound as a building block in the construction of complex peptide libraries, which are essential for high-throughput screening campaigns. The ability to modify the side chains and functional groups of this compound allows for the creation of diverse chemical entities with varying biological activities. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity, making them promising candidates for therapeutic intervention.

In addition to its role in peptide synthesis, this compound has found applications in materials science. The incorporation of this molecule into polymer systems has led to the development of novel materials with tailored properties, such as improved mechanical strength or enhanced biocompatibility. These materials hold potential in fields ranging from biomedical engineering to electronic device manufacturing.

The structural versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid has also made it a valuable substrate for enzymatic studies. Enzymes such as proteases and peptidases can selectively cleave bonds within this molecule, providing insights into their catalytic mechanisms. Such studies are pivotal for understanding enzyme function and for designing inhibitors that can be used in therapeutic contexts.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound. Researchers are exploring how this molecule interacts with environmental microorganisms and how it can be metabolized under various conditions. This knowledge is critical for assessing its ecological impact and for developing sustainable practices in chemical manufacturing.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-phenylpropanamidoacetic acid represents a multifaceted compound with significant implications across multiple disciplines. Its role in peptide synthesis, material science, enzymology, and environmental chemistry underscores its importance as a research tool and potential therapeutic agent. As research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is likely to grow further.